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Compound of Interest |

Compound Name: 3-Fluoropyridine-2,5-dicarbonitrile

Cat. No.: B12972144

Get Quote
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Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Compound: 3-Fluoropyridine-2,5-dicarbonitrile (CAS: 1615720-30-3) [2] Molecular Formula:
C7H2FNs Exact Mass: 147.0233 Da

Executive Summary & Structural Elucidation
Strategy

As a Senior Application Scientist, | frequently encounter highly functionalized N-heterocycles
that serve as critical scaffolds in drug discovery. 3-Fluoropyridine-2,5-dicarbonitrile is a
prime example. The presence of a pyridine core, two strongly electron-withdrawing cyano
groups, and a fluorine atom creates a highly electron-deficient system. This unique electronic
environment dictates its reactivity and makes rigorous spectroscopic characterization essential
for downstream medicinal chemistry applications.

To validate this structure, we cannot rely on a single analytical technique. Instead, we must
construct a self-validating system using orthogonal spectroscopic methods. Our strategy relies
on three pillars:
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e Multinuclear NMR (*H, 13C, 1°F): To map the exact atomic connectivity and spin-spin coupling
networks. The 1°F nucleus acts as a highly sensitive "spy" nucleus, providing diagnostic
hetero-nuclear coupling constants ( JHFand JCF) that unambiguously confirm the
regiochemistry of the pyridine ring [1].

o High-Resolution Mass Spectrometry (HRMS): Utilizing Electrospray lonization Time-of-Flight
(ESI-TOF) to confirm the exact molecular mass and isotopic pattern, ensuring no unexpected
functional group modifications occurred during synthesis [3].

o Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR): To
rapidly and non-destructively verify the presence of the orthogonal functional groups (C=N

and C-F).
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Caption: Analytical workflow for the spectroscopic validation of 3-Fluoropyridine-2,5-
dicarbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The Causality of Chemical Shifts and J-Coupling

In 3-fluoropyridine-2,5-dicarbonitrile, the pyridine ring contains only two protons (H-4 and H-
6). The extreme electron-withdrawing nature of the adjacent nitrogen, the fluorine atom, and
the two cyano groups deeply deshields these protons, pushing their signals far downfield.

The structural assignment is driven by the spin-spin coupling network. The fluorine atom at C-3
couples strongly with H-4 (ortho, 3JHF=8.5 Hz) and weakly with H-6 (para, >JHF=1.2 Hz).
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Furthermore, H-4 and H-6 exhibit a meta-coupling ( *JHH=2.0 Hz). This distinct splitting pattern
(doublet of doublets for both protons) is the definitive fingerprint of this specific regioisomer.

Y
3)_HF = 8.5 Hz ; 1J_CF = 258 Hz
7
/
U

2] CF=18 Hz

[
1
/
I 5] HF=1.2 Hz
H
1
1
1
[

4J_HH = 2.0 Hz/
Y

Click to download full resolution via product page

Caption: Spin-spin J-coupling network mapping the interactions between 19F, 1H, and 13C

nuclei.

Spectroscopic Data Tables

Table 1: *H NMR Data (400 MHz, CDCls, 298 K) | Position | Chemical Shift (3, ppm) |

Multiplicity | Coupling Constants ( J , Hz) | Integration | Assignment Rationale | | :--- | :--- | :--- |
- |:--]:--||H-6]8.95]|dd | 4IHH= 2.0, >JHF= 1.2 | 1H | Deshielded by adjacent N and C-5

cyano group. | | H-4 | 8.25 | dd | 3JHF= 8.5, *JHH= 2.0 | 1H | Deshielded by adjacent F and C-5

cyano group. |

Table 2: 13C NMR Data (100 MHz, CDCls, 298 K) | Position | Chemical Shift (8, ppm) |
Multiplicity | Coupling Constants ( J , Hz) | Assignment Rationale | | :--- | :--- | :--- | :--- | :--- | | C-
31158.4 | d| 1JCF= 258.0 | Directly attached to highly electronegative F. | | C-6 | 152.1 | d |
4JCF= 4.5 | Adjacent to pyridine Nitrogen. | | C-2 | 135.2 | d | 2JCF= 15.0 | Attached to CN,
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adjacenttoNand F. || C-4 | 128.6 | d | 2JCF=18.5 | Ortho to Fluorine. | | C-5| 112.3 | s | - |
Attached to CN, shielded by resonance. | | C=N (C-5) | 115.1 | s | - | Nitrile carbon. | | C=N (C-
2) | 114.5| s | - | Nitrile carbon. |

Table 3: 1°F NMR Data (376 MHz, CDCls, 298 K) | Position | Chemical Shift (&, ppm) |
Multiplicity | Coupling Constants (J, Hz) | | :--- | :--- | :--- | :=-- | | F-3 | -112.4 | dd | 3JHF= 8.5,
5JHF=1.2 |

Protocol: Multinuclear NMR Acquisition

o Sample Preparation: Dissolve exactly 15 mg of the analyte in 0.6 mL of anhydrous CDCls
(contains 0.03% v/v TMS as an internal standard). Transfer to a high-quality 5 mm NMR
tube. Causality: CDCIs is chosen because the molecule lacks exchangeable protons, and the
non-polar solvent minimizes hydrogen-bonding artifacts [4].

e Instrument Tuning: Insert the sample into a 400 MHz NMR spectrometer. Lock the magnetic
field to the deuterium resonance of CDCIls. Tune and match the probe for tH, 13C, and °F
frequencies.

e Acquisition (*H): Run a standard 1D *H sequence (zg30) with 16 scans, a 10 ppm spectral
width, and a relaxation delay (D1) of 2.0 seconds.

e Acquisition (**F): Run a °F sequence with *H decoupling (igdc) to simplify the spectrum,
followed by a coupled spectrum to extract JHFvalues. Use 64 scans.

e Acquisition (33C): Run a *H-decoupled 3C sequence (zgpg30). Due to the lack of protons and
presence of multiple quaternary carbons (C-2, C-3, C-5, and two CN groups), increase the
relaxation delay to 4.0 seconds and acquire at least 1024 scans to ensure sufficient signal-
to-noise ratio for the quaternary carbons.

High-Resolution Mass Spectrometry (HRMS)
The Causality of ESI-TOF Selection

To validate the exact molecular formula (C7H2FNs), we employ Electrospray lonization Time-of-
Flight (ESI-TOF) mass spectrometry. ESI is a "soft" ionization technique that prevents the
fragmentation of the delicate cyano groups, allowing us to observe the intact molecular ion. The
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TOF analyzer provides mass accuracy within <5 ppm, which is mandatory for distinguishing
our target from isobaric impurities [3].

Table 4: HRMS (ESI-TOF) Data

. Theoretical Experimental
lon Species Formula Error (ppm)
miz m/z
[M+H]* C7HsFNs* 148.0311 148.0315 +2.7

[M-H]~ | C7HFNs~ | 146.0160 | 146.0158 | -1.3 |

Protocol: ESI-TOF MS Analysis

o Sample Dilution: Prepare a 1 pg/mL solution of the compound in LC-MS grade
Acetonitrile/Water (50:50, v/v) containing 0.1% formic acid (for positive ion mode) or 0.1%
ammonium hydroxide (for negative ion mode).

» Calibration: Calibrate the TOF analyzer using a standard tuning mix (e.g., Agilent ESI-L) to
achieve sub-5 ppm mass accuracy.

e Injection & lonization: Inject 2 yL of the sample via flow injection analysis (FIA) at a flow rate
of 0.2 mL/min. Set the capillary voltage to 3.5 kV, drying gas temperature to 300 °C, and
nebulizer pressure to 35 psig.

o Data Processing: Extract the mass spectra across the elution peak. Average the scans and
calculate the exact mass of the [M+H]* and [M-H]~ adducts.

Fourier-Transform Infrared (FTIR) Spectroscopy
The Causality of ATR-FTIR

While NMR provides connectivity, FTIR provides instantaneous confirmation of bond dipoles.
For 3-fluoropyridine-2,5-dicarbonitrile, the sharp, distinct C=N stretch and the strong C-F
stretch are highly diagnostic. We utilize Attenuated Total Reflectance (ATR) rather than
traditional KBr pellets. Causality: ATR requires zero sample preparation, prevents moisture
absorption (which obscures the 3000-3500 cm~1 region), and avoids potential halide exchange
reactions between the analyte and KBr.
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Table 5: ATR-FTIR Data

Functional Group

Wavenumber (cm~2) Intensity .

Assignment

Aromatic C-H stretch
3065 Weak . .

(pyridine ring)
2240 Sharp, Strong C=N stretch (nitrile groups)

) Aromatic C=C and C=N ring

1585, 1430 Medium

stretches
1210 Strong C-F stretch

| 850 | Strong | Aromatic C-H out-of-plane bend |

Protocol: ATR-FTIR Spectroscopy

e Background Collection: Clean the diamond ATR crystal with isopropanol and allow it to dry.
Collect a background spectrum (ambient air) using 32 scans at a resolution of 4 cm=1.

o Sample Application: Place approximately 2 mg of the solid 3-fluoropyridine-2,5-
dicarbonitrile powder directly onto the diamond crystal.

o Compression: Lower the ATR pressure anvil until the clutch clicks, ensuring intimate optical
contact between the solid and the crystal lattice.

e Acquisition: Collect the sample spectrum (32 scans, 4 cm~? resolution) from 4000 to 600
cm~1, Apply an ATR correction algorithm to account for depth of penetration variations at
different wavelengths.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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